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Compound of Interest

Compound Name: 1-propyl-1H-indole-2,3-dione

Cat. No.: B184102 Get Quote

Technical Whitepaper: 1-Propyl-1H-indole-2,3-
dione
Audience: Researchers, scientists, and drug development professionals.

Abstract
1-Propyl-1H-indole-2,3-dione, a derivative of the versatile isatin scaffold, represents a class of

N-substituted indole-2,3-diones with potential applications in medicinal chemistry and drug

discovery. This document provides a technical overview of its chemical properties, including its

CAS number and molecular weight. A detailed, generalized experimental protocol for its

synthesis via N-alkylation of isatin is presented, alongside a discussion of the broader

biological activities associated with N-alkylated isatin derivatives. Due to a lack of specific

experimental data for 1-propyl-1H-indole-2,3-dione in the public domain, this guide leverages

established methodologies for related compounds to provide a foundational understanding for

researchers.

Compound Identification and Properties
1-Propyl-1H-indole-2,3-dione is a small molecule featuring a propyl group attached to the

nitrogen atom of the indole-2,3-dione (isatin) core. This substitution can influence the

compound's physicochemical properties, such as lipophilicity and solubility, which in turn may

affect its biological activity.
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Table 1: Physicochemical Properties of 1-Propyl-1H-indole-2,3-dione

Property Value

CAS Number 41042-12-0

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol

Synthesis of 1-Propyl-1H-indole-2,3-dione
The synthesis of 1-propyl-1H-indole-2,3-dione is typically achieved through the N-alkylation of

isatin. This reaction involves the deprotonation of the nitrogen atom of the isatin ring, followed

by a nucleophilic attack on an appropriate propyl-containing electrophile, such as 1-

bromopropane or 1-iodopropane. Several methods have been reported for the N-alkylation of

isatin, with variations in reaction conditions, bases, and solvents. A generalized experimental

protocol based on classical heating is provided below.

Experimental Protocol: N-Alkylation of Isatin
Objective: To synthesize 1-propyl-1H-indole-2,3-dione from isatin and a propyl halide.

Materials:

Isatin (1.0 equivalent)

1-Bromopropane or 1-Iodopropane (1.1 - 1.5 equivalents)

Potassium carbonate (K₂CO₃) (1.5 - 2.0 equivalents)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate

Hexane

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath with temperature control

Condenser

Separatory funnel

Rotary evaporator

Thin Layer Chromatography (TLC) plates (silica gel) and developing chamber

Procedure:

To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add isatin

and anhydrous DMF. Stir the mixture until the isatin is fully dissolved.

Add potassium carbonate to the solution. The mixture may change color, indicating the

formation of the isatin anion.

Add the propyl halide (1-bromopropane or 1-iodopropane) to the reaction mixture.

Heat the reaction mixture to 60-80°C and stir for 2-6 hours. The progress of the reaction

should be monitored by TLC.

Once the reaction is complete (as indicated by the consumption of the isatin starting material

on TLC), cool the mixture to room temperature.

Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

Separate the organic layer. Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

The crude product can be purified by column chromatography on silica gel using a mixture of

hexane and ethyl acetate as the eluent to afford the pure 1-propyl-1H-indole-2,3-dione.
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Conclusion
1-Propyl-1H-indole-2,3-dione is a derivative of isatin for which basic chemical data is

available. While specific, in-depth experimental and biological data for this particular compound

are scarce, established synthetic routes for N-alkylation of isatin provide a reliable basis for its

preparation. The extensive research into the biological activities of the broader isatin class

suggests that 1-propyl-1H-indole-2,3-dione could be a valuable subject for further

investigation in various therapeutic areas, including oncology and infectious diseases. This

whitepaper serves as a foundational guide for researchers interested in exploring the synthesis

and potential applications of this and related compounds.

To cite this document: BenchChem. [CAS number and molecular weight of 1-propyl-1H-
indole-2,3-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184102#cas-number-and-molecular-weight-of-1-
propyl-1h-indole-2-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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